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Compound of Interest

Compound Name: 12-Hydroxy-6-epi-albrassitriol

CAS No.: 178330-78-4

Cat. No.: B161858

Get Quote

Executive Summary
12-Hydroxy-6-epi-albrassitriol (CAS 178330-78-4) is a bioactive drimane sesquiterpenoid

primarily isolated as a secondary metabolite from fungal pathogens of the Alternaria and

Aspergillus genera.[1] In the context of plant physiology, it functions as an exogenous

metabolic marker of fungal infection, specifically associated with Alternaria brassicae (the

causal agent of black spot disease in Brassica crops like canola).

Unlike the host-specific phytotoxins (e.g., destruxins) produced by these pathogens, 12-
Hydroxy-6-epi-albrassitriol is notable for its lack of direct phytotoxicity. Its presence in the

plant phyllosphere suggests a role in the fungal metabolic network—potentially in self-defense

against competing microbes or as a metabolic intermediate—rather than as a virulence factor.

This distinction is critical for drug development professionals and plant pathologists seeking to

isolate virulence mechanisms from background metabolic noise.
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Note on Classification: Commercial databases occasionally mislabel this compound as a

"Vitamin D analog" due to automated text generation linking "triols" to calcitriol. Structurally, it is

a C15 sesquiterpene, distinct from the C27 secosteroid structure of Vitamin D.

Chemical Architecture & Identity
Understanding the function requires a precise grasp of the chemical structure, which dictates

its solubility, mobility, and receptor interaction potential within plant tissues.

Property Specification

IUPAC Name

(1R,4S,4aS,8aS)-3,4-bis(hydroxymethyl)-4a,8,8-

trimethyl-5,6,7,8a-tetrahydro-1H-naphthalene-

1,4-diol

Class Drimane Sesquiterpenoid

Molecular Formula C₁₅H₂₆O₄

Stereochemistry

6-epi: Indicates a specific inversion at the C6

position relative to the parent albrassitriol,

altering its steric interaction profile.[1][2][3][4]

Solubility
Soluble in methanol, DMSO; moderately soluble

in aqueous plant apoplastic fluids.

Key Functional Groups

Three hydroxyl groups (Triol) confer

hydrophilicity, facilitating transport in plant

vascular systems.

Physiological Function in Plant Systems
The "Non-Toxic" Indicator Hypothesis
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In plant physiology, the primary function of 12-Hydroxy-6-epi-albrassitriol is that of a non-

necrotic fungal signature. Research into Alternaria brassicae metabolites distinguishes

between:

Host-Specific Toxins (HSTs): Compounds like destruxin B that cause immediate chlorosis

and necrosis in susceptible Brassica lines.

Non-Toxic Metabolites: Compounds like albrassitriol and its 12-hydroxy-6-epi derivative.[5]

Physiological Implication: When detected in plant tissue, this compound indicates active fungal

metabolism without the direct induction of cell death pathways. This makes it a valuable

negative control marker in phytotoxicity assays. If a crude fungal extract causes necrosis, but

purified 12-Hydroxy-6-epi-albrassitriol does not, the virulence factor resides in a different

fraction.

Antimicrobial Defense (Chemical Ecology)
While not toxic to the plant, this compound exhibits weak to moderate antimicrobial activity

against other microorganisms (e.g., Staphylococcus aureus, Enterococcus faecium).

Mechanism: In the competitive environment of the plant leaf surface (phyllosphere), the

fungus secretes drimane sesquiterpenoids to inhibit bacterial competitors.

Plant Perspective: The plant "sees" this compound not as a weapon against itself, but as a

byproduct of the fungus's war for territory. It may trigger low-level systemic acquired

resistance (SAR) due to its foreign chemical signature, although it does not elicit the

hypersensitive response (HR) associated with toxins.

Biotransformation & Detoxification
Evidence suggests that drimane sesquiterpenoids can be subject to biotransformation by plant

enzymes. 12-Hydroxy-6-epi-albrassitriol may represent:

A fungal metabolite further oxidized by plant cytochrome P450s.

A stable end-product of the fungal "albrassitriol" pathway, accumulating in the plant tissue

due to its resistance to further degradation.
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Visualization: Metabolic Interaction Network
The following diagram illustrates the separation between virulence factors and non-toxic

metabolites in the Alternaria-Brassica interaction.
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Figure 1: Functional divergence of Alternaria metabolites. 12-Hydroxy-6-epi-albrassitriol
accumulates without causing direct plant damage, serving as an antimicrobial agent against

competitors rather than a phytotoxin.

Experimental Protocols
Protocol A: Isolation from Fungal Culture
To study the function of this compound, it must be isolated free from the necrotrophic toxins.

Culturing: Inoculate Alternaria brassicae or Aspergillus ustus in Potato Dextrose Broth (PDB).

Incubate at 24°C for 14 days in still culture (to maximize secondary metabolite production).

Extraction: Filter mycelia. Extract the filtrate with Ethyl Acetate (EtOAc) (3x vol).

Fractionation:

Concentrate EtOAc extract in vacuo.
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Subject to Silica Gel Column Chromatography.

Mobile Phase: Gradient elution with Hexane:EtOAc (start 90:10 -> end 0:100).

Note: Drimane sesquiterpenoids typically elute in mid-polarity fractions (50:50

Hexane:EtOAc).

Purification: Final purification via HPLC (C18 column, Methanol:Water gradient). Monitor UV

at 210 nm (weak chromophore) or use Refractive Index (RI) detection.

Protocol B: The Leaf Puncture Phytotoxicity Assay
This assay validates the "non-toxic" functional claim.

Plant Material: Use 4-week-old Brassica napus (Canola) leaves.

Preparation:

Test Solution: Dissolve 12-Hydroxy-6-epi-albrassitriol in 1% DMSO/Water at

concentrations of 10, 50, and 100 µg/mL.

Positive Control: Destruxin B (10 µg/mL) or crude Alternaria extract.

Negative Control: 1% DMSO/Water solvent blank.

Application:

Slightly puncture the leaf epidermis with a sterile needle (avoid penetrating the other side).

Apply 10 µL of the test solution over the puncture wound.

Incubation: Maintain plants in a humidity chamber (>80% RH) at 22°C.

Scoring: Observe at 24h, 48h, and 72h.

Result: The Positive Control should show a necrotic lesion (brown/black spot) expanding

from the wound. 12-Hydroxy-6-epi-albrassitriol should show no lesion extension beyond

the mechanical wound, confirming its lack of phytotoxicity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b161858/docs#technical-guide-12-hydroxy-6-epi-
albrassitriol-in-plant-microbe-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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